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Compound of Interest

Compound Name: 2,5-Dichlorophenol

Cat. No.: B122974

Solubility Profile of 2,5-Dichlorophenol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dichlorophenol (2,5-DCP) is a chlorinated aromatic organic compound that serves as a
significant intermediate in the synthesis of various chemicals, including dyes, resins, and
pesticides. A thorough understanding of its solubility in aqueous and organic solvents is
paramount for its application in chemical synthesis, formulation development, and for assessing
its environmental fate and toxicology. This technical guide provides a comprehensive overview
of the available solubility data for 2,5-dichlorophenol and offers detailed experimental
protocols for its determination.

Physicochemical Properties of 2,5-Dichlorophenol

A summary of key physicochemical properties of 2,5-dichlorophenol is presented below.
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Property Value
Molecular Formula CeH4CI20
Molar Mass 163.00 g/mol
Melting Point 54-57 °C
Boiling Point 211-222 °C
logP (Octanol/Water Partition Coefficient) 3.06

pKa 7.51-7.53

Quantitative Solubility Data

The solubility of a compound is a critical parameter that dictates its behavior in various
systems. Below is a compilation of the available quantitative solubility data for 2,5-
dichlorophenol in water.

Data Presentation: Solubility of 2,5-Dichlorophenol
Table 1: Solubility of 2,5-Dichlorophenol in Water

Solvent Temperature (°C) Solubility
Water 20 3a/L[1]
Water Not Specified 2000 mg/L[2]
Water 20-30 30-33 pg/L

Note on Organic Solvents:

A comprehensive literature search of scientific databases and journals did not yield specific
quantitative solubility data (e.g., in g/100 mL or mole fraction) for 2,5-dichlorophenol in
common organic solvents at defined temperatures. Qualitative assessments indicate that 2,5-
dichlorophenol is "very soluble” in ethanol and ethyl ether, and "soluble” in benzene and
petroleum ether[2]. Given the lack of precise data, it is imperative for researchers to
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experimentally determine the solubility of 2,5-dichlorophenol in the specific organic solvents
relevant to their work. The following section provides detailed protocols for this purpose.

Experimental Protocols for Solubility Determination

The following are established methodologies for the accurate determination of the solubility of a
solid compound like 2,5-dichlorophenol in a liquid solvent.

Method 1: Gravimetric Determination of Solubility
(Shake-Flask Method)

This method directly measures the concentration of the solute in a saturated solution.

Materials:

2,5-Dichlorophenol (solid)

o Solvent of interest (e.g., water, ethanol, acetone)

e Analytical balance

e Thermostatically controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

o Evaporating dish or watch glass

e Oven

» Conical flasks with stoppers

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of solid 2,5-dichlorophenol to a conical flask containing a known
volume of the solvent. The presence of undissolved solid is essential to ensure saturation.
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o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Sample Withdrawal and Filtration:

o Allow the solution to stand undisturbed at the controlled temperature for a short period to
allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
pipette to match the solution's temperature, avoiding the transfer of any solid particles.

o Immediately filter the withdrawn sample through a syringe filter that is compatible with the
solvent and has been pre-conditioned with the solution. This step is crucial to remove any
undissolved microcrystals.

o Gravimetric Analysis:

[e]

Accurately weigh a clean, dry evaporating dish.

o Transfer a precise volume of the clear filtrate into the pre-weighed evaporating dish and
record the exact volume.

o Carefully evaporate the solvent in a well-ventilated fume hood or under a gentle stream of
nitrogen. For higher boiling point solvents, an oven set at a temperature below the boiling
point of the solvent and the melting point of 2,5-dichlorophenol can be used.

o Once the solvent is completely evaporated, place the evaporating dish containing the solid
residue in an oven at a temperature sufficient to remove any residual solvent without
causing sublimation or decomposition of the 2,5-dichlorophenol (e.g., 60-70°C).

o Cool the dish in a desiccator and weigh it on an analytical balance.

o Repeat the drying and weighing process until a constant weight is achieved.
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» Calculation of Solubility:

o Calculate the mass of the dissolved 2,5-dichlorophenol by subtracting the initial weight of
the empty evaporating dish from the final constant weight.

o The solubility can then be expressed in various units, such as g/L, mg/mL, or as a mole
fraction.

Method 2: UV-Visible Spectrophotometry for Solubility
Determination

This method is suitable when the solute has a distinct UV-Vis absorbance profile in the chosen
solvent.

Materials:

o UV-Vis Spectrophotometer

e Quartz cuvettes

¢ Volumetric flasks and pipettes

o Materials for preparing a saturated solution as described in Method 1.
Procedure:

» Preparation of Standard Solutions and Calibration Curve:

o Prepare a series of standard solutions of 2,5-dichlorophenol of known concentrations in
the solvent of interest.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for 2,5-dichlorophenol.

o Plot a calibration curve of absorbance versus concentration. The curve should be linear in
the concentration range of interest (Beer's Law).

e Preparation and Analysis of the Saturated Solution:
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o Prepare a saturated solution of 2,5-dichlorophenol as described in steps 1 and 2 of the

Gravimetric Method.

o Carefully take a known volume of the clear filtrate and dilute it with the solvent in a
volumetric flask to a concentration that falls within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at the Amax.
» Calculation of Solubility:

o Using the equation of the line from the calibration curve, determine the concentration of

the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted solution by the dilution factor. This value represents the
solubility of 2,5-dichlorophenol in the solvent at the specified temperature.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for determining the solubility of 2,5-

dichlorophenol.
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Caption: Experimental workflow for solubility determination.
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Caption: Logical relationships in solubility measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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